Cas no 145382-68-9 (2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel-)

• Product Name: 2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel-
• CAS No: 145382-68-9
• MF: C₂₆H₂₈O₁₀
• MW: 500.494528770447
• CID: 209048
• PubChem ID: 10391273
• Update Time: 2025-04-19

2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel-
• Sideroxylonal A
• 2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-d...
• 2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2
• 2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2a,3b,4b)-
• 8-Formylloxophlebal A
• 3-epi-Sideroxylonal B
• 4-epi-Sideroxylonal C
• [ "" ]
• (2R,3R,4S)-2-(3,5-Diformyl-2,4,6-trihydroxyphenyl)-5,7-dihydroxy-4-isobutyl-3-isopropyl-6,8-chromanedicarbaldehyde
• HY-N1307
• CS-0016711
• CHEMBL453012
• AKOS032948111
• 3-epi-Sideroxylonal B; 4-epi-Sideroxylonal C; 8-Formylloxophlebal A
• BDBM50241599
• FS-10384
• (2R,3R,4S)-2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-5,7-dihydroxy-4-(2-methylpropyl)-3-propan-2-yl-3,4-dihydro-2H-chromene-6,8-dicarbaldehyde
• 145382-68-9
• DA-67585

• Inchi： 1S/C26H28O10/c1-10(2)5-12-17(11(3)4)26(19-23(34)13(6-27)20(31)14(7-28)24(19)35)36-25-16(9-30)21(32)15(8-29)22(33)18(12)25/h6-12,17,26,31-35H,5H2,1-4H3/t12-,17+,26+/m0/s1
• InChI Key： PHQDMQGEKNBIPF-FLFOAQQMSA-N
• SMILES： O1C2C(C=O)=C(C(C=O)=C(C=2[C@@H](CC(C)C)[C@@H](C(C)C)[C@@H]1C1C(=C(C=O)C(=C(C=O)C=1O)O)O)O)O

Computed Properties

• Exact Mass: 500.16800
• Monoisotopic Mass: 500.16824709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 465.6±45.0 °C at 760 mmHg
• Flash Point: 140.3±22.2 °C
• PSA: 178.66000
• LogP: 4.00020
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2H-1-Benzopyran-6,8-dicarboxaldehyde,2-(3,5-diformyl-2,4,6-trihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-3-(1-methylethyl)-4-(2-methylpropyl)-,(2R,3R,4S)-rel- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 7-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether